Cas no 26819-07-8 (N-Ethyl-m-toluamide)

N-Ethyl-m-toluamide structure
N-Ethyl-m-toluamide structure
Product Name:N-Ethyl-m-toluamide
CAS No:26819-07-8
MF:C10H13NO
MW:163.216322660446
MDL:MFCD00496601
CID:271404
PubChem ID:93103
Update Time:2025-04-19

N-Ethyl-m-toluamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-ethyl-3-methyl-
    • N-ethyl-3-methylbenzamide
    • N-Ethyl-m-toluamide
    • FPINATACRXASTP-UHFFFAOYSA-N
    • SCHEMBL1360195
    • NS00115979
    • UNII-RS5ZM0NO6Q
    • SB75947
    • M-TOLUAMIDE, N-ETHYL-
    • AS-78370
    • Benzamide, N-ethyl-3-methyl- (9CI)
    • AI3-32945
    • Benzamide, 3-methyl-N-ethyl-
    • BBA81907
    • MFCD00496601
    • CS-0237182
    • Benzamide, N-ethyl-3-methyl-
    • DTXSID50181313
    • EN300-179372
    • 26819-07-8
    • RS5ZM0NO6Q
    • AKOS003849179
    • G56440
    • MDL： MFCD00496601
    • Inchi： 1S/C10H13NO/c1-3-11-10(12)9-6-4-5-8(2)7-9/h4-7H,3H2,1-2H3,(H,11,12)
    • InChI Key： FPINATACRXASTP-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=C(C)C=1)NCC

Computed Properties

  • Exact Mass: 163.09979
  • Monoisotopic Mass: 163.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.1A^2

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: N/A
  • Boiling Point: 292.3±19.0 °C at 760 mmHg
  • Flash Point: 169.3°C
  • Refractive Index: 1.518
  • Solubility: Chloroform (Slightly), Methanol (Slightly)
  • PSA: 29.1
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-Ethyl-m-toluamide Security Information

N-Ethyl-m-toluamide Pricemore >>

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